Cas no 85-20-1 ([(Pentachlorophenyl)thio]acetic acid)

[(Pentachlorophenyl)thio]acetic acid structure
85-20-1 structure
Product Name:[(Pentachlorophenyl)thio]acetic acid
CAS No:85-20-1
MF:C8H3Cl5O2S
MW:340.43821644783
CID:990186
PubChem ID:350633
Update Time:2025-04-20

[(Pentachlorophenyl)thio]acetic acid Chemical and Physical Properties

Names and Identifiers

    • NSC513492
    • NSC-513492
    • 85-20-1
    • S-(pentachlorophenyl)-2-thioacetic acid
    • [(Pentachlorophenyl)thio]acetic acid
    • Acetic acid, [(pentachlorophenyl)thio]-
    • DTXSID20325626
    • Inchi: 1S/C8H3Cl5O2S/c9-3-4(10)6(12)8(7(13)5(3)11)16-1-2(14)15/h1H2,(H,14,15)
    • InChI Key: JVQGHFVSGQXEGI-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C=1SCC(=O)O)Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 339.827
  • Monoisotopic Mass: 337.83
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • Density: 1.81
  • Boiling Point: 423.9°C at 760 mmHg
  • Flash Point: 210.2°C
  • Refractive Index: 1.668
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